Cas no 1803809-53-1 (Ethyl 2-cyano-6-nitro-3-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-cyano-6-nitro-3-(trifluoromethoxy)benzoate
• CAS No: 1803809-53-1
• MF: C₁₁H₇F₃N₂O₅
• MW: 304.178893327713
• CID: 4794950
• Update Time: 2025-06-10

Ethyl 2-cyano-6-nitro-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-nitro-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7F3N2O5/c1-2-20-10(17)9-6(5-15)8(21-11(12,13)14)4-3-7(9)16(18)19/h3-4H,2H2,1H3
• InChI Key： ACKCEYKGFNXDGW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C(=O)OCC)C=1C#N)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 453
• XLogP3: 2.9
• Topological Polar Surface Area: 105

Additional information on Ethyl 2-cyano-6-nitro-3-(trifluoromethoxy)benzoate

Recent Advances in the Study of Ethyl 2-cyano-6-nitro-3-(trifluoromethoxy)benzoate (CAS: 1803809-53-1)

Ethyl 2-cyano-6-nitro-3-(trifluoromethoxy)benzoate (CAS: 1803809-53-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and nitro functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of intense scientific inquiry.

The synthesis of Ethyl 2-cyano-6-nitro-3-(trifluoromethoxy)benzoate has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry highlighted a novel catalytic approach that significantly improves yield and reduces byproducts. This advancement is critical for large-scale production, which is essential for further pharmacological evaluations and potential commercialization.

In terms of biological activity, preliminary studies have indicated that Ethyl 2-cyano-6-nitro-3-(trifluoromethoxy)benzoate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A recent in vitro study demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory drugs. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's potential use in agrochemicals. Its nitro and trifluoromethoxy groups are known to confer pesticidal properties, and recent field trials have shown efficacy against a range of insect pests. A 2022 report by the European Journal of Agrochemicals noted that derivatives of this compound could serve as a foundation for next-generation pesticides with reduced environmental impact.

Despite these promising developments, challenges remain. The compound's stability under various environmental conditions and its metabolic pathways in biological systems are not yet fully understood. Ongoing research aims to address these gaps, with a particular focus on optimizing its pharmacokinetic properties for therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, Ethyl 2-cyano-6-nitro-3-(trifluoromethoxy)benzoate (CAS: 1803809-53-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Future studies should prioritize elucidating its mechanism of action, improving synthetic methodologies, and exploring its full therapeutic and agrochemical potential.